Cas no 7215-06-7 (3-(4-methylphenyl)azetidine)

• Product Name: 3-(4-methylphenyl)azetidine
• CAS No: 7215-06-7
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD01665447
• CID: 1752957
• PubChem ID: 23624
• Update Time: 2025-04-21

3-(4-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)azetidine
• 7215-06-7
• SCHEMBL16994772
• AKOS006359559
• GS0567
• EN300-1827611
• DTXSID30222475
• L 2362
• 3-p-Tolylazetidine
• 3-(p-tolyl)azetidine
• AZETIDINE, 3-p-TOLYL-
• BRN 1424151
• 5-20-06-00367 (Beilstein Handbook Reference)
• SY267182
• MFCD01665447

• MDL： MFCD01665447
• Inchi： 1S/C10H13N/c1-8-2-4-9(5-3-8)10-6-11-7-10/h2-5,10-11H,6-7H2,1H3
• InChI Key： BZYJWDPMIYLNOX-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC(C)=CC=2)C1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 1.7

Experimental Properties

• Density: 0.998
• Boiling Point: 249.5°C at 760 mmHg
• Flash Point: 107.8°C
• Refractive Index: 1.542
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines